1-[(2R)-2-hydroxypropyl]-3-[4-oxo-2-(trifluoromethyl)chromen-6-yl]urea

• IUPAC Name: 1-[(2R)-2-hydroxypropyl]-3-[4-oxo-2-(trifluoromethyl)chromen-6-yl]urea
• InChI: InChI=1S/C14H13F3N2O4/c1-7(20)6-18-13(22)19-8-2-3-11-9(4-8)10(21)5-12(23-11)14(15,16)17/h2-5,7,20H,6H2,1H3,(H2,18,19,22)/t7-/m1/s1
• InChI Key: DEYKJLZAGWNVSQ-SSDOTTSWSA-N
• Canonical SMILES: CC(CNC(=O)NC1=CC2=C(C=C1)OC(=CC2=O)C(F)(F)F)O
• Isomeric SMILES: C[C@H](CNC(=O)NC1=CC2=C(C=C1)OC(=CC2=O)C(F)(F)F)O
• Molecular Formula: C14H13F3N2O4
• Molecular Weight: 330.26 g/mol

Description

1-[(2R)-2-hydroxypropyl]-3-[4-oxo-2-(trifluoromethyl)chromen-6-yl]urea is a chemical compound that has gained significant attention in scientific research. This compound is also known as LY294002, which is a selective inhibitor of phosphoinositide 3-kinases (PI3Ks). PI3Ks are a family of enzymes that play a crucial role in various cellular functions, including cell growth, proliferation, differentiation, and survival. Inhibition of PI3Ks has been shown to have therapeutic potential in various diseases, including cancer, autoimmune disorders, and cardiovascular diseases.

Mechanism of Action

1-[(2R)-2-hydroxypropyl]-3-[4-oxo-2-(trifluoromethyl)chromen-6-yl]urea inhibits the activity of PI3Ks by binding to the ATP-binding pocket of the enzyme. This binding prevents the enzyme from phosphorylating its substrate, which leads to the inhibition of downstream signaling pathways, including the Akt/mTOR pathway. This inhibition ultimately leads to the induction of apoptosis and cell cycle arrest in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. The compound has been shown to induce apoptosis and cell cycle arrest in cancer cells, inhibit angiogenesis, and modulate the immune response. Furthermore, the compound has been shown to have neuroprotective effects in various neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(2R)-2-hydroxypropyl]-3-[4-oxo-2-(trifluoromethyl)chromen-6-yl]urea in lab experiments is its selectivity towards PI3Ks. The compound has been shown to inhibit the activity of all class I PI3K isoforms, which makes it a valuable tool compound for studying the role of PI3Ks in various cellular processes. However, the compound has been shown to have limited bioavailability, which may limit its therapeutic potential in vivo.

Future Directions

There are several future directions for the use of 1-[(2R)-2-hydroxypropyl]-3-[4-oxo-2-(trifluoromethyl)chromen-6-yl]urea in scientific research. One of the future directions is the development of more potent and selective PI3K inhibitors based on the structure of LY294002. Furthermore, the compound has been shown to have potential in combination therapy with other anticancer agents, which may improve its therapeutic potential in cancer treatment. Finally, the compound has been shown to have neuroprotective effects, which may lead to the development of novel therapies for neurodegenerative diseases.

Synthesis Methods

The synthesis of 1-[(2R)-2-hydroxypropyl]-3-[4-oxo-2-(trifluoromethyl)chromen-6-yl]urea involves the reaction of 6-chloro-4-hydroxy-2-trifluoromethylchromen-7-one with 2-amino-1-propanol in the presence of a base. The reaction proceeds through nucleophilic substitution of the chlorine atom by the hydroxyl group, followed by a condensation reaction between the resulting intermediate and 2-amino-1-propanol.

Scientific Research Applications

1-[(2R)-2-hydroxypropyl]-3-[4-oxo-2-(trifluoromethyl)chromen-6-yl]urea has been extensively used in scientific research as a tool compound to study the role of PI3Ks in various cellular processes. The compound has been shown to inhibit the activity of all class I PI3K isoforms, including p110α, p110β, p110γ, and p110δ. This inhibition has been demonstrated to have therapeutic potential in various diseases, including cancer, autoimmune disorders, and cardiovascular diseases.